9-(3-chloro-4-fluorophenyl)-3-(2-methoxyphenyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

• IUPAC Name: 9-(3-chloro-4-fluorophenyl)-3-(2-methoxyphenyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C24H17ClFNO4/c1-29-21-5-3-2-4-15(21)18-12-30-24-16(23(18)28)7-9-22-17(24)11-27(13-31-22)14-6-8-20(26)19(25)10-14/h2-10,12H,11,13H2,1H3
• InChI Key: BBBDIFJEJFWSDM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=COC3=C(C2=O)C=CC4=C3CN(CO4)C5=CC(=C(C=C5)F)Cl
• Molecular Formula: C24H17ClFNO4
• Molecular Weight: 437.8 g/mol

Description

9-(3-chloro-4-fluorophenyl)-3-(2-methoxyphenyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C24H17ClFNO4 and its molecular weight is 437.85. The purity is usually 95%.
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Scientific Research Applications

Photochromism and Photochemical Properties

• Substituent Effects on Photochromism : A study synthesized a series of photochromic [1,3]oxazines, investigating their photochemical properties in both solution and rigid polymer matrices. These compounds differ in substituents affecting their photochromic behavior, illustrating the potential of such compounds, including structures similar to the one , in photochromic applications (Deniz et al., 2009).

Synthetic Chemistry and Intermediate Applications

• Synthesis of Carboxyketenes : New 4-hydroxy-1,3-oxazin-6-ones were prepared from chlorocarbonyl(phenyl)ketene and amides, demonstrating the utility of oxazinones as intermediates in synthetic chemistry (George et al., 2007).
• Antimycobacterial Evaluation : Novel derivatives of ofloxacin, structurally related to the compound , were synthesized and evaluated for antimycobacterial activity, showing significant potential against Mycobacterium tuberculosis (Dinakaran et al., 2008).

Polymer Chemistry and Materials Science

• Thermally Curable Benzoxazine Monomer : A study reported the synthesis of a new monomer with both benzoxazine and coumarin rings, capable of undergoing photodimerization and thermal ring-opening, highlighting the application in materials science for creating polymers with specific thermal and light-responsive properties (Kiskan & Yagcı, 2007).

Pharmacological Research

• Synthesis and Biological Activity of Fluoro- and Methyl-oxazines : Research into 5-fluoro-1,3-oxazine-2,6(3H)-dione showed marked inhibitory activity against specific bacteria, indicating the potential pharmacological applications of oxazines in developing new antibacterial agents (Bobek et al., 1979).